N,N-Dimethyl-1-piperidin-4-ylmethanamine
Cat. No. B145781
Key on ui cas rn:
138022-00-1
M. Wt: 142.24 g/mol
InChI Key: SWQDHDJAIYSTRF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05618814
Procedure details
8-(N-benzyl-N-methyl-amino)-2-[4-(N,N-dimethylaminomethyl)-piperidino]-4-morpholino-pyrimido [5,4-d]pyrimidine From 2-chloro-8-(N-benzyl-N-methyl-amino)-4-morpholino-pyrimido[5,4-d]pyrimidine and 4-(N,N-dimethylaminomethyl)-piperidine Yield: 30.6% of theory, Melting point: 145°-147° C. C26H36N8O (476.63)
Name
8-(N-benzyl-N-methyl-amino)-2-[4-(N,N-dimethylaminomethyl)-piperidino]-4-morpholino-pyrimido [5,4-d]pyrimidine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
2-chloro-8-(N-benzyl-N-methyl-amino)-4-morpholino-pyrimido[5,4-d]pyrimidine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Yield
30.6%
Identifiers
|
REACTION_CXSMILES
|
C(N(C1C2N=C([N:26]3[CH2:31][CH2:30][CH:29]([CH2:32][N:33]([CH3:35])[CH3:34])[CH2:28][CH2:27]3)N=C(N3CCOCC3)C=2N=CN=1)C)C1C=CC=CC=1.ClC1N=C(N2CCOCC2)C2N=CN=C(N(CC3C=CC=CC=3)C)C=2N=1>>[CH3:34][N:33]([CH2:32][CH:29]1[CH2:30][CH2:31][NH:26][CH2:27][CH2:28]1)[CH3:35]
|
Inputs
Step One
|
Name
|
8-(N-benzyl-N-methyl-amino)-2-[4-(N,N-dimethylaminomethyl)-piperidino]-4-morpholino-pyrimido [5,4-d]pyrimidine
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C(C1=CC=CC=C1)N(C)C1=NC=NC2=C1N=C(N=C2N2CCOCC2)N2CCC(CC2)CN(C)C
|
Step Two
|
Name
|
2-chloro-8-(N-benzyl-N-methyl-amino)-4-morpholino-pyrimido[5,4-d]pyrimidine
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
ClC=1N=C(C2=C(N1)C(=NC=N2)N(C)CC2=CC=CC=C2)N2CCOCC2
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
CN(C)CC1CCNCC1
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 30.6% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
